2-(2-Fluoroanilino)nicotinamide

• Molecular Formula: C12H10FN3O
• Molecular Weight: 231.23 g/mol
• IUPAC Name: 2-(2-fluoroanilino)pyridine-3-carboxamide
• InChI: InChI=1S/C12H10FN3O/c13-9-5-1-2-6-10(9)16-12-8(11(14)17)4-3-7-15-12/h1-7H,(H2,14,17)(H,15,16)
• InChI Key: SVZJHCAXCIVKGK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)NC2=C(C=CC=N2)C(=O)N)F

Description

2-(2-Fluoroanilino)nicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It belongs to the class of nicotinamide adenine dinucleotide (NAD+) analogs and is known to modulate the activity of NAD+-dependent enzymes.

Mechanism of Action

The mechanism of action of 2-(2-Fluoroanilino)nicotinamide involves its ability to modulate the activity of NAD+-dependent enzymes. NAD+ is a coenzyme that plays a crucial role in cellular metabolism and energy production. By increasing the levels of NAD+, 2-(2-Fluoroanilino)nicotinamide can activate sirtuins, a family of NAD+-dependent deacetylases that regulate various cellular processes, including metabolism, aging, and stress response.
Biochemical and Physiological Effects
2-(2-Fluoroanilino)nicotinamide has been found to have several biochemical and physiological effects. It increases the levels of NAD+ and activates sirtuins, leading to improved glucose homeostasis, insulin sensitivity, and mitochondrial biogenesis. It also exhibits anti-inflammatory and anti-tumor properties, making it a potential candidate for cancer therapy. Additionally, it has been found to improve exercise performance in mice.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(2-Fluoroanilino)nicotinamide in lab experiments is its ability to modulate the activity of NAD+-dependent enzymes, which play crucial roles in cellular metabolism and energy production. Additionally, it exhibits anti-inflammatory and anti-tumor properties, making it a potential candidate for cancer therapy. However, one of the limitations of using this compound is its high cost, which may limit its use in large-scale experiments.

Future Directions

There are several future directions for the research on 2-(2-Fluoroanilino)nicotinamide. One of the areas of interest is its potential as a therapeutic agent for type 2 diabetes and metabolic disorders. Further studies are needed to elucidate the underlying mechanisms and to determine the optimal dosage and treatment duration. Another area of interest is its anti-tumor properties, which may be explored for the development of novel cancer therapies. Additionally, the effects of 2-(2-Fluoroanilino)nicotinamide on aging and longevity warrant further investigation.

Synthesis Methods

The synthesis of 2-(2-Fluoroanilino)nicotinamide involves the reaction of 2-amino-5-fluoropyridine with 2-chloronicotinoyl chloride in the presence of triethylamine. The resulting product is then treated with aniline in the presence of 1,4-dioxane and sodium bicarbonate to obtain 2-(2-Fluoroanilino)nicotinamide. The purity and yield of the compound can be improved by recrystallization from ethanol.

Scientific Research Applications

2-(2-Fluoroanilino)nicotinamide has been extensively studied for its potential therapeutic applications. It has been shown to improve glucose homeostasis and insulin sensitivity in animal models of type 2 diabetes. It also exhibits anti-inflammatory and anti-tumor properties, making it a promising candidate for cancer therapy. Additionally, it has been found to enhance mitochondrial biogenesis and improve exercise performance in mice.